![molecular formula C7H6Cl2<br>C7H6Cl2<br>C6H5CHCl2 B7769369 Benzal chloride CAS No. 29797-40-8](/img/structure/B7769369.png)
Benzal chloride
Overview
Description
Benzal chloride is an organic compound with the formula C6H5CHCl2 . This colorless liquid is a lachrymator and is used as a building block in organic synthesis .
Synthesis Analysis
This compound is produced by the free radical chlorination of toluene . The process is preceded by benzyl chloride (C6H5CH2Cl) and followed by benzotrichloride (C6H5CCl3) . The product distribution is determined in large part by the chlorine:toluene ratio .Molecular Structure Analysis
The molecular formula of this compound is C7H6Cl2 . The average mass is 161.029 Da and the monoisotopic mass is 159.984650 Da .Chemical Reactions Analysis
This compound undergoes reactions typical of a reactive alkyl halide . Hydrolysis gives benzyl alcohol, reaction with ammonia yields benzylamines, and benzyl esters form by reaction with salts of carboxylic acids . Reaction with other nucleophiles yield substitution products .Physical and Chemical Properties Analysis
This compound appears as a colorless oily liquid with a faint aromatic odor . It is insoluble in water and denser than water .Mechanism of Action
Safety and Hazards
Future Directions
The ubiquitous and frequent use of Benzal chloride in commercial products can generate selective environments that favor microbial phenotypes potentially cross-resistant to a variety of compounds . An analysis of benefits versus risks should be the guidepost for regulatory actions regarding compounds such as this compound .
Properties
IUPAC Name |
dichloromethylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2/c8-7(9)6-4-2-1-3-5-6/h1-5,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAHQGWAXKLQREW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2, Array | |
Record name | BENZYLIDENE CHLORIDE | |
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Record name | BENZAL CHLORIDE | |
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DSSTOX Substance ID |
DTXSID6025014 | |
Record name | Benzal chloride | |
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Molecular Weight |
161.03 g/mol | |
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Physical Description |
Benzylidene chloride appears as a colorless oily liquid with a faint aromatic odor. Insoluble in water and denser than water. Strongly irritates skin and eyes. Used to manufacture dyes., Liquid, Very refractive liquid; fumes in air; pungent odor; [Merck Index] Colorless liquid; [MSDSonline], COLOURLESS LIQUID WITH PUNGENT ODOUR. | |
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Record name | Benzene, dichloromethyl- | |
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Boiling Point |
401 °F at 760 mmHg (EPA, 1998), 205 °C | |
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Flash Point |
198 °F (NTP, 1992), 93 °C, 93 °C c.c. | |
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Record name | Benzal chloride | |
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Solubility |
less than 1 mg/mL at 63 °F (NTP, 1992), INSOL IN WATER, SOL IN DILUTE ALKALI, > 10% in ethanol, > 10% in ether, Soluble in most org solvents., Solubility in water: none | |
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Density |
1.26 (EPA, 1998) - Denser than water; will sink, 1.26, Relative density (water = 1): 1.26 | |
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Vapor Density |
5.6 (technical grade) (NTP, 1992) - Heavier than air; will sink (Relative to Air) | |
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Vapor Pressure |
1 mmHg at 95.72 °F (EPA, 1998), 0.47 [mmHg], 1 MM HG AT 35.4 °C, Vapor pressure, kPa at 35.4 °C: 0.13 | |
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Impurities |
Benzyl chloride, benzaldehyde, benzoic acid, and benzotrichloride are impurities. | |
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Color/Form |
COLORLESS OILY LIQUID | |
CAS No. |
98-87-3, 29797-40-8 | |
Record name | BENZYLIDENE CHLORIDE | |
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Record name | Benzal chloride | |
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Record name | BENZAL CHLORIDE | |
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Melting Point |
2.48 °F (EPA, 1998), -16.4 °C, -17 °C | |
Record name | BENZYLIDENE CHLORIDE | |
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Retrosynthesis Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.